N-(5-chloro-2-methoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-chloro-2-methoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16ClN5O3 and its molecular weight is 409.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Research on Sedative-Hypnotic Properties
Zaleplon, a chemical analog of the compound, has been studied for its sedative-hypnotic properties. Preclinical studies indicate that Zaleplon is recognized by animals as a benzodiazepine agent, suggesting its potential application in sleep-related disorders. It has been shown to be active in various motor performance tests and anticonvulsant models. Clinical studies indicate its efficacy in reducing sleep latency, with a reduced risk of tolerance compared to traditional benzodiazepines like triazolam (Heydorn, 2000).
Biological Effects of Related Compounds
Studies on acetamide and formamide derivatives, which are structurally related to the compound, provide insights into their biological responses. The biological effects vary qualitatively and quantitatively among these chemicals, reflecting their biology and usage. This research helps understand the potential biological consequences of exposure to such compounds (Kennedy, 2001).
Research on DNA Binding Properties
Hoechst 33258, a molecule similar to the compound, is known for its strong binding to the minor groove of double-stranded B-DNA. Research on Hoechst 33258 and its analogs provides a foundation for understanding the molecular basis for DNA sequence recognition and binding, which is crucial for drug design targeting genetic disorders (Issar & Kakkar, 2013).
Research on Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) are crucial for treating compounds like acetaminophen in the environment. Understanding the degradation pathways, by-products, and biotoxicity of these processes is essential for environmental safety. Research in this area helps in enhancing the degradation processes of recalcitrant compounds in the environment (Qutob et al., 2022).
Properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClN5O3/c1-29-18-8-7-14(21)9-16(18)23-19(27)11-25-20(28)17-10-15(24-26(17)12-22-25)13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H,23,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKHIDAJVGJRFQX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)CN2C(=O)C3=CC(=NN3C=N2)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClN5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.